![molecular formula C16H11Br2FN4 B3457310 N,N'-bis(3-bromophenyl)-5-fluoro-2,4-pyrimidinediamine](/img/structure/B3457310.png)
N,N'-bis(3-bromophenyl)-5-fluoro-2,4-pyrimidinediamine
Overview
Description
N,N'-bis(3-bromophenyl)-5-fluoro-2,4-pyrimidinediamine, also known as BFPDA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BFPDA belongs to the class of pyrimidine derivatives and has been reported to exhibit anticancer, anti-inflammatory, and antimicrobial activities.
Mechanism of Action
The mechanism of action of N,N'-bis(3-bromophenyl)-5-fluoro-2,4-pyrimidinediamine is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inducing DNA damage and inhibiting DNA replication. This compound also activates the caspase pathway, leading to apoptosis in cancer cells. Moreover, this compound inhibits the NF-κB pathway, which is involved in the regulation of inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and inhibit the production of pro-inflammatory cytokines. This compound also exhibits antimicrobial activity against various bacteria and fungi.
Advantages and Limitations for Lab Experiments
N,N'-bis(3-bromophenyl)-5-fluoro-2,4-pyrimidinediamine has several advantages for lab experiments. It is relatively easy to synthesize and has been reported to exhibit potent anticancer, anti-inflammatory, and antimicrobial activities. However, this compound has some limitations. It is a relatively new compound, and its toxicity and pharmacokinetics are not fully understood. Moreover, further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for the research on N,N'-bis(3-bromophenyl)-5-fluoro-2,4-pyrimidinediamine. Firstly, more studies are needed to determine the toxicity and pharmacokinetics of this compound. Secondly, the optimal dosage and administration route for this compound need to be determined. Thirdly, more studies are needed to investigate the mechanism of action of this compound. Fourthly, the potential use of this compound as a therapeutic agent for other diseases, such as diabetes and neurodegenerative disorders, should be explored. Lastly, the development of this compound analogs with improved efficacy and reduced toxicity should be investigated.
In conclusion, this compound is a promising compound that has exhibited potent anticancer, anti-inflammatory, and antimicrobial activities. The synthesis method of this compound involves a copper-catalyzed Ullmann-type coupling reaction. This compound exerts its anticancer activity by inducing DNA damage, inhibiting DNA replication, and activating the caspase pathway. This compound also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This compound has several advantages for lab experiments, but its toxicity and pharmacokinetics are not fully understood. There are several future directions for the research on this compound, including the determination of its toxicity and pharmacokinetics, investigation of its mechanism of action, and exploration of its potential use as a therapeutic agent for other diseases.
Scientific Research Applications
N,N'-bis(3-bromophenyl)-5-fluoro-2,4-pyrimidinediamine has been extensively studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the NF-κB pathway. Additionally, this compound has been reported to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Moreover, this compound has exhibited antimicrobial activity against various bacteria and fungi, including Staphylococcus aureus and Candida albicans.
Properties
IUPAC Name |
2-N,4-N-bis(3-bromophenyl)-5-fluoropyrimidine-2,4-diamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Br2FN4/c17-10-3-1-5-12(7-10)21-15-14(19)9-20-16(23-15)22-13-6-2-4-11(18)8-13/h1-9H,(H2,20,21,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMFBVEWGVFCOKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)NC2=NC(=NC=C2F)NC3=CC(=CC=C3)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Br2FN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.